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Compound of Interest

Compound Name: Fmoc-Gly-ClI

Cat. No.: B019236

An In-Depth Technical Guide to the Safe Handling and Application of Fmoc-Gly-Cl for
Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, it is my experience that the successful and safe
implementation of synthetic chemistry protocols hinges on a deep understanding of the
reagents involved. This guide provides a comprehensive overview of the safety and handling
precautions for Na-(9-Fluorenylmethoxycarbonyl)glycyl chloride (Fmoc-Gly-Cl), a key building
block in peptide synthesis. This document is structured to provide not just procedural steps, but
the scientific rationale behind them, ensuring a self-validating system of laboratory safety and
experimental integrity.

Understanding Fmoc-Gly-Cl: A Profile

Fmoc-Gly-Cl, with the CAS number 103321-49-9, is an N-protected amino acid chloride.[1][2]
The 9-fluorenylmethoxycarbonyl (Fmoc) group serves as a temporary protecting group for the
amino function, which is stable under acidic conditions but readily cleaved by a mild base, such
as piperidine.[3][4] This characteristic is fundamental to its widespread use in solid-phase
peptide synthesis (SPPS).[3] The acyl chloride moiety makes it a highly reactive derivative of
glycine, enabling efficient coupling to free amino groups in a growing peptide chain.[5][6]

Chemical and Physical Properties of Fmoc-Gly-Cl
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Property Value Source

CAS Number 103321-49-9 [1][2]

Molecular Formula C17H14CINO3 [2][7]

Molecular Weight 315.75 g/mol [21[7]

Appearance White to off-white solid/powder  [6]
2-8°C, sealed in a dry, dark

Storage Temperature [8]
place

Hazard Identification and Risk Assessment

The primary hazards associated with Fmoc-Gly-Cl stem from its high reactivity as an acyl
chloride.[5][9] Acyl chlorides are known to be corrosive, toxic, and lachrymatory (tear-inducing).
[O1[10][11]

Key Hazards:

» Corrosivity: Fmoc-Gly-Cl is classified as a substance that causes severe skin burns and eye
damage.[7][11]

o Reactivity with Water: Like other acyl chlorides, it reacts with water, including moisture in the
air, to produce hydrochloric acid (HCI) and Fmoc-glycine.[5][9][10] This reaction is
exothermic and the HCI gas produced is corrosive and an irritant to the respiratory system.

[5]

 Inhalation Toxicity: Inhalation of Fmoc-Gly-Cl dust or its decomposition products (HCI gas)
can cause respiratory irritation.

» Moisture Sensitivity: The compound is sensitive to moisture and must be handled under
anhydrous conditions to maintain its chemical integrity and prevent the release of HCI gas.[9]

A thorough risk assessment should be conducted before any procedure involving Fmoc-Gly-
Cl. This involves identifying potential exposure scenarios and implementing appropriate control

measures.
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Risk Management Workflow
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Hazard Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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